Cas no 10273-88-8 (3-Methyl-2,2'bipyridinyl)

• Product Name: 3-Methyl-2,2'bipyridinyl
• CAS No: 10273-88-8
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 1136434
• PubChem ID: 182457
• Update Time: 2025-08-04

3-Methyl-2,2'bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 3-methyl-
• 3-methyl-2,2'-bipyridine
• 3-Methyl-[2,2']bipyridinyl
• 64859-47-8
• Bipyridine, methyl-
• methyl-2,2'-bipyridine
• SCHEMBL230048
• TWIHWYXRPSNKHJ-UHFFFAOYSA-N
• 3-methyl-2-pyridin-2-ylpyridine
• 10273-88-8
• AKOS016016968
• CS-0203265
• DTXSID50983450
• MFCD13152518
• 3-methyl-2,2/'-bipyridine
• methylbipyridyl
• 3-Methyl-2,2'bipyridinyl

• MDL： MFCD13152518
• Inchi： 1S/C11H10N2/c1-9-5-4-8-13-11(9)10-6-2-3-7-12-10/h2-8H,1H3
• InChI Key： TWIHWYXRPSNKHJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C)C=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 170.0845
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Methyl-2,2'bipyridinyl

3-Methyl-2,2'bipyridinyl (CAS No. 10273-88-8): A Versatile Heterocyclic Compound in Modern Chemistry

The compound 3-Methyl-2,2'bipyridinyl (CAS No. 10273-88-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical research, material science, and catalysis. As a derivative of bipyridine, this molecule features a methyl group at the 3-position, which enhances its electronic and steric characteristics, making it a valuable building block for ligand design and coordination chemistry.

One of the most frequently searched questions about 3-Methyl-2,2'bipyridinyl is its role in metal-organic frameworks (MOFs). Researchers are increasingly exploring its potential as a bridging ligand in MOFs due to its ability to form stable complexes with transition metals like ruthenium and iridium. These complexes are pivotal in photocatalysis and energy storage, aligning with the global push for sustainable technologies. The compound's electron-rich aromatic system also makes it a candidate for organic light-emitting diodes (OLEDs), a hot topic in display technology.

In the realm of drug discovery, 3-Methyl-2,2'bipyridinyl is often discussed in the context of chelation therapy and enzyme inhibition. Its bipyridyl core can bind to metal ions, which is useful in designing anticancer agents or antimicrobial compounds. Recent studies highlight its potential in targeting protein-protein interactions, a cutting-edge area in biomedical research. This aligns with the growing interest in precision medicine and personalized therapeutics.

Another trending application of 3-Methyl-2,2'bipyridinyl is in supramolecular chemistry, where it serves as a scaffold for self-assembling systems. Its ability to form π-π stacking interactions and hydrogen bonds makes it ideal for constructing nanostructures and molecular machines. This has implications for nanotechnology and smart materials, topics frequently searched by academics and industry professionals alike.

The synthesis of 3-Methyl-2,2'bipyridinyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Stille coupling, which are widely studied in organic synthesis circles. Optimizing these methods for green chemistry principles—such as reducing solvent waste or using biodegradable catalysts—is a current focus, reflecting the broader demand for environmentally friendly chemical processes.

From an analytical chemistry perspective, 3-Methyl-2,2'bipyridinyl is often characterized using NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques are essential for verifying its purity and structure, which is critical for applications in high-performance materials or bioconjugation. The compound's UV-Vis absorption properties also make it useful in sensor development, another area of high interest in diagnostics and environmental monitoring.

In summary, 3-Methyl-2,2'bipyridinyl (CAS No. 10273-88-8) is a multifaceted compound with applications spanning advanced materials, biomedicine, and catalysis. Its relevance to contemporary scientific challenges—such as renewable energy, targeted therapy, and nanoscale engineering—ensures its continued prominence in research and industrial innovation. As interest in functionalized bipyridines grows, this compound remains a key player in the evolving landscape of molecular science.